6-Bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 6-bromo-3,3-dimethyl-2H-inden-1-one
• InChI: InChI=1S/C11H11BrO/c1-11(2)6-10(13)8-5-7(12)3-4-9(8)11/h3-5H,6H2,1-2H3
• InChI Key: YIFWUKQMDXTIFS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C1C=CC(=C2)Br)C
• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• CAS RN: 67159-84-6

Description

6-Bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-one, also known as 6-Bromo-1-indanone, is an organic compound with a molecular weight of 211.07 g/mol. It is a colorless, crystalline solid that is soluble in organic solvents, including ethanol, chloroform, and acetone. 6-Bromo-1-indanone has a variety of uses, including as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It has also been used in laboratory experiments to study the mechanism of action of various drugs.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-HIV Activity : Researchers have explored the anti-HIV potential of indole derivatives, including compounds like 6-bromo-3,3-dimethyl-2H-inden-1-one. .
• Molecular Docking Studies : Computational studies have investigated the binding affinity of this compound with HIV-1 enzymes. .

Photophysics and Optoelectronics

Synthesis routes and methods

Procedure details

Bromine (0.2 ml, 3.8 mmol, 1.2 eq.) was added to a mixture of AlCl3 (1.04 g, 7.8 mmol, 2.5 eq.) and 3,3-dimethyl-indan-1-one (500 mg, 3.1 mmol) at 100° C. and the reaction mixture was heated at same temperature for 40-45 min. TLC (10% ethyl acetate/hexanes) showed the major product formation with little starting material and dibromo product. The reaction mass was quenched with crushed ice and extracted with ethyl acetate (3×50 ml). The organic part was separated, dried over Na2SO4 and evaporated under reduced pressure. The crude compound was purified by column chromatography (silica gel, 10% ethyl acetate/hexanes) to give the desired compound as a pale yellow solid. Yield: 27% (280 mg, 0.85 mmol).